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Compound of Interest

Compound Name: Dalapon

Cat. No.: B104946 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and

transport of the herbicide Dalapon in soil. Dalapon, a selective herbicide primarily used for the

control of annual and perennial grasses, undergoes a series of degradation and transport

processes in the soil environment that dictate its persistence, mobility, and potential for off-site

contamination. This document summarizes key quantitative data, details relevant experimental

protocols, and provides visual representations of critical pathways and workflows.

Quantitative Data Summary
The environmental behavior of Dalapon in soil is governed by a combination of degradation,

adsorption, and transport processes. The following tables summarize key quantitative data

gathered from various studies.
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Soil Property Parameter Value Reference(s)

Persistence Soil Half-life (t½) 2 to 8 weeks (typical) [1]

Soil Half-life (t½)
4–8 days (muck soil,

28°C)
[2]

Soil Half-life (t½)

8–16 days (loam and

silty clay loam soils,

28°C)

[2]

Soil Half-life (t½)
16–32 days (sandy

loam soil, 28°C)
[2]

Soil Half-life (t½)
32–64 days (silty clay

soil, 28°C)
[2]

Soil Half-life (t½)
Up to 6 months (forest

and tree nursery soils)
[3]

Mobility

Soil Organic Carbon-

Water Partitioning

Coefficient (Koc)

1 - 2 L/kg [4]

Soil Thin-Layer

Chromatography (Rf)

0.96 (Hagerstown silty

clay loam)
[4]

Degradation Microbial Degradation
Primary degradation

pathway
[1]

Hydrolysis Half-life (in

water)

Several months (<

25°C)
[1]

Photolysis
Occurs, especially at

higher temperatures
[1]

Table 1: Key Environmental Fate Parameters of Dalapon in Soil.

Degradation of Dalapon in Soil
The dissipation of Dalapon from soil is primarily driven by microbial degradation, with

hydrolysis and photolysis playing secondary roles.
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Microbial Degradation
Microbial metabolism is the most significant process responsible for the breakdown of Dalapon
in soil.[1] A diverse range of soil microorganisms, including bacteria from the genera

Arthrobacter and Agrobacterium, are capable of utilizing Dalapon as a carbon and energy

source.[5] The primary microbial degradation pathway involves the enzymatic conversion of

Dalapon to pyruvate, a central metabolite in cellular respiration.[6]

The rate of microbial degradation is influenced by several environmental factors:

Temperature: Higher temperatures generally increase the rate of microbial activity and,

consequently, Dalapon degradation.[1]

Soil Moisture: Adequate soil moisture is essential for microbial growth and metabolism, thus

promoting faster degradation.[1]

Organic Matter: The level of organic matter can influence microbial populations and their

activity.[2]

pH: Soil pH can affect the growth and enzymatic activity of Dalapon-degrading

microorganisms.[2]

Presence of Other Chemicals: The presence of other herbicides, such as amitrole, can inhibit

the microbial degradation of Dalapon.[7][8] Conversely, the addition of glucose has been

shown to depress the breakdown of Dalapon by favoring other microbial species.[5]
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Microbial degradation pathway of Dalapon to pyruvate.

Abiotic Degradation
While microbial degradation is dominant, abiotic processes also contribute to the breakdown of

Dalapon.
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Hydrolysis: Dalapon can undergo hydrolysis, breaking down into pyruvic acid. This process

is generally slow at typical environmental temperatures (half-life of several months below

25°C) but is accelerated by increasing temperature and pH.[1]

Photolysis: Dalapon can be degraded by ultraviolet light from the sun, particularly at higher

temperatures.[1]

Transport of Dalapon in Soil
The movement of Dalapon within and through the soil profile is primarily governed by its low

adsorption to soil particles and high water solubility.

Adsorption
Dalapon exhibits very low adsorption to soil particles, particularly in clay and clay loam soils

where adsorption may be negligible.[1] This is reflected in its low soil organic carbon-water

partitioning coefficient (Koc) values of 1-2 L/kg, which indicates a very high potential for

mobility.[4] The pKa of Dalapon is 1.74, meaning it exists predominantly as an anion in most

soil environments.[4] Anionic pesticides generally show low adsorption to negatively charged

soil colloids (clay and organic matter) due to electrostatic repulsion.

Leaching
Due to its low adsorption and high water solubility, Dalapon has a high potential to leach

through the soil profile.[1][3] However, its movement is often limited by its rapid microbial

degradation.[1] In many agricultural soils, Dalapon is not found below the top 6 inches of the

soil layer because it is broken down before it can migrate further.[1]

Experimental Protocols
This section details the methodologies for key experiments used to assess the environmental

fate and transport of Dalapon in soil.

Determination of Dalapon Degradation Half-Life in Soil
(Aerobic)
This protocol is based on general principles for pesticide degradation studies.
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Objective: To determine the rate of aerobic degradation of Dalapon in soil and calculate its

half-life (DT50).

Materials:

Test soil, sieved (<2 mm)

Analytical grade Dalapon

Radiolabeled ¹⁴C-Dalapon (optional, for metabolite tracking)

Incubation vessels (e.g., glass flasks with gas-tight seals)

Constant temperature incubator

Analytical instrumentation (e.g., Gas Chromatograph with Electron Capture Detector - GC-

ECD)

Extraction solvents (e.g., acidified diethyl ether)

Derivatization agent (e.g., 10% H₂SO₄ in methanol)

Procedure:

Soil Preparation: The test soil is characterized for its physicochemical properties (pH, organic

carbon content, texture, etc.). The moisture content is adjusted to a specific level (e.g., 40-

60% of maximum water holding capacity).

Application: A known amount of Dalapon (and ¹⁴C-Dalapon, if used) is applied to the soil

samples. The application rate should be relevant to typical field application rates.

Incubation: The treated soil samples are placed in the incubation vessels and incubated in

the dark at a constant temperature (e.g., 20-25°C). Aerobic conditions are maintained by

ensuring adequate headspace and periodic ventilation.

Sampling: At predetermined time intervals (e.g., 0, 1, 3, 7, 14, 28, 56 days), replicate soil

samples are removed for analysis.
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Extraction: Dalapon is extracted from the soil samples using an appropriate solvent system.

For example, extraction with a sulfuric acid solution followed by liquid-liquid partitioning with

diethyl ether.[4]

Derivatization: As Dalapon is a non-volatile acid, it needs to be derivatized to a more volatile

form for GC analysis. This is typically done by esterification, for example, by reacting the

extract with 10% sulfuric acid in methanol to form the methyl ester of Dalapon.[4]

Analysis: The concentration of the Dalapon derivative in the extracts is quantified using GC-

ECD.

Data Analysis: The concentration of Dalapon over time is plotted, and a first-order

degradation kinetic model is typically fitted to the data to calculate the degradation rate

constant (k) and the half-life (t½ = ln(2)/k).
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Workflow for determining Dalapon's soil degradation half-life.
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Soil Adsorption/Desorption Study (Batch Equilibrium
Method)
This protocol is based on the OECD Guideline 106.

Objective: To determine the soil-water distribution coefficient (Kd) and the soil organic carbon-

water partitioning coefficient (Koc) of Dalapon.

Materials:

Test soils with varying properties

Analytical grade Dalapon

0.01 M CaCl₂ solution

Centrifuge tubes with screw caps

Shaker (end-over-end or wrist-action)

Centrifuge

Analytical instrumentation (GC-ECD or LC-MS/MS)

Procedure:

Preliminary Test: A preliminary test is conducted to determine the appropriate soil-to-solution

ratio and equilibration time.

Main Test (Adsorption):

A series of Dalapon solutions of different concentrations are prepared in 0.01 M CaCl₂.

A known mass of soil is weighed into centrifuge tubes.

A known volume of each Dalapon solution is added to the soil.

The tubes are sealed and shaken at a constant temperature until equilibrium is reached.
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The tubes are then centrifuged to separate the soil and the aqueous phase.

The concentration of Dalapon in the supernatant (aqueous phase) is determined.

The amount of Dalapon adsorbed to the soil is calculated by the difference between the

initial and equilibrium concentrations in the solution.

Main Test (Desorption):

After the adsorption phase, a known volume of the supernatant is removed and replaced

with a fresh 0.01 M CaCl₂ solution.

The tubes are shaken again until a new equilibrium is reached.

The concentration of Dalapon in the aqueous phase is measured to determine the amount

desorbed.

Data Analysis:

The adsorption data are used to construct an adsorption isotherm by plotting the amount

of Dalapon adsorbed to the soil versus the equilibrium concentration in the solution.

The Freundlich or Langmuir equation is typically used to model the isotherm and calculate

the adsorption coefficient (Kf or KL).

The soil-water distribution coefficient (Kd) is calculated as the ratio of the concentration of

Dalapon in the soil to the concentration in the water at equilibrium.

The Koc is calculated by normalizing the Kd value to the organic carbon content of the soil

(Koc = (Kd / %OC) * 100).

Soil Column Leaching Study
This protocol is based on the OECD Guideline 312.

Objective: To assess the mobility and leaching potential of Dalapon in a soil column.

Materials:
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Glass or stainless steel columns

Test soil

Analytical grade Dalapon

Simulated rainwater (e.g., 0.01 M CaCl₂)

Fraction collector

Analytical instrumentation (GC-ECD or LC-MS/MS)

Procedure:

Column Packing: The test soil is uniformly packed into the columns to a representative bulk

density.

Saturation: The soil columns are pre-wetted from the bottom with the simulated rainwater to

establish saturated flow.

Application: A known amount of Dalapon is applied to the surface of the soil column.

Leaching: The simulated rainwater is applied to the top of the column at a constant flow rate.

Leachate Collection: The leachate (water that passes through the column) is collected in

fractions at regular time intervals using a fraction collector.

Soil Sectioning: At the end of the experiment, the soil column is extruded and sectioned into

different depth increments.

Analysis: The concentration of Dalapon in each leachate fraction and in extracts from each

soil section is determined.

Data Analysis: A mass balance is performed to account for the total applied Dalapon. The

distribution of Dalapon in the leachate and at different soil depths provides a measure of its

mobility.

Conclusion
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The environmental fate and transport of Dalapon in soil are characterized by rapid microbial

degradation and high mobility. While its potential for leaching is high due to low adsorption, its

persistence in the soil is generally low, especially under conditions favorable for microbial

activity. Understanding the interplay of these factors is crucial for predicting the environmental

behavior of Dalapon and for developing strategies to mitigate potential environmental risks

associated with its use. The experimental protocols outlined in this guide provide a framework

for generating the necessary data to perform such assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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